Cas no 2171900-19-7 (6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2171900-19-7
• MF: C₁₄H₁₃F₂NS
• MW: 265.321529150009
• CID: 5760628
• PubChem ID: 165505666
• Update Time: 2025-06-15

6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-1476660
• 6-[4-(difluoromethyl)thiophen-3-yl]-1,2,3,4-tetrahydroisoquinoline
• 2171900-19-7
• Z2905427864
• 6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C14H13F2NS/c15-14(16)13-8-18-7-12(13)10-1-2-11-6-17-4-3-9(11)5-10/h1-2,5,7-8,14,17H,3-4,6H2
• InChI Key： RSLQUPPSLVVBPO-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C1C=CC2CNCCC=2C=1

Computed Properties

• Exact Mass: 265.07367692g/mol
• Monoisotopic Mass: 265.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.3Ų

Additional information on 6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline

Introduction to 6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline (CAS No. 2171900-19-7)

6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline, identified by its CAS number 2171900-19-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its pharmacological relevance and biological activity. The presence of a difluoromethyl group at the thiophene ring and the overall architecture of the molecule contribute to its unique chemical properties and potential therapeutic applications.

The significance of this compound lies in its structural features, which make it a promising candidate for further exploration in drug discovery. The tetrahydroisoquinoline scaffold is well-documented for its role in various bioactivities, including modulation of neurotransmitter systems and interaction with specific biological targets. In particular, derivatives of tetrahydroisoquinoline have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and other metabolic conditions.

The introduction of a difluoromethyl group into the thiophene ring enhances the metabolic stability and lipophilicity of the molecule, making it more suitable for oral administration and systemic delivery. This modification is a common strategy in medicinal chemistry to improve pharmacokinetic profiles while maintaining or enhancing biological activity. The thiophen-3-yl moiety further contributes to the compound's complexity and reactivity, offering multiple sites for functionalization and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have shown that 6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline exhibits promising interactions with enzymes and receptors involved in pain signaling, neurodegeneration, and inflammation. These interactions are critical for developing novel therapeutic agents that can modulate these pathways effectively.

In the context of modern drug discovery, this compound represents a valuable addition to the pharmacological toolkit. Its unique structural features make it an attractive candidate for further investigation into its potential as an active pharmaceutical ingredient (API). Researchers are particularly interested in exploring its efficacy in preclinical models of neurological disorders, where tetrahydroisoquinoline derivatives have shown significant promise.

The synthesis of 6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only enhance yield but also improve scalability for potential industrial production.

From a medicinal chemistry perspective, this compound exemplifies the importance of structural diversity in drug design. The combination of a tetrahydroisoquinoline core with a thiophene ring substituted at multiple positions provides a rich scaffold for exploring different biological activities. Such structural complexity often translates into high specificity towards target proteins or enzymes, reducing off-target effects and improving therapeutic index.

The growing interest in fluorinated compounds in pharmaceutical research underscores their potential benefits over non-fluorinated analogs. The difluoromethyl group not only enhances metabolic stability but also influences electronic properties, affecting binding affinity and pharmacokinetic behavior. These attributes make fluorinated derivatives particularly valuable in developing drugs with improved pharmacological profiles.

Current research efforts are focused on optimizing synthetic routes to produce 6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline on an industrial scale while maintaining high purity standards. Collaborative studies between synthetic chemists and biologists aim to elucidate its mechanism of action through both experimental validation and computational modeling. Such interdisciplinary approaches are essential for translating promising candidates into viable drug candidates.

The future prospects of this compound are exciting given its unique structural features and potential therapeutic applications. As drug discovery continues to evolve towards more targeted and personalized medicine, compounds like 6-4-(difluoromethyl)thiophen-3-yl-1,2,3,4-tetrahydroisoquinoline will play a crucial role in addressing unmet medical needs across various disease areas.